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molecular formula C8H7FO2 B1315121 3-Fluoro-2-methoxybenzaldehyde CAS No. 74266-68-5

3-Fluoro-2-methoxybenzaldehyde

Cat. No. B1315121
CAS RN: 74266-68-5
M. Wt: 154.14 g/mol
InChI Key: UMLOYMZBAUIGKF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08486943B2

Procedure details

To a solution of 3-fluoro-2-methoxy-benzaldehyde (3.41 g, 22.1 mmol) in methanol (20 mL) is slowly added portionwise sodium borohydride (1.00 g, 26.6 mmol). The reaction is stirred at room temperature under nitrogen overnight. The reaction is diluted with diethyl ether, washed with water twice, dried over anhydrous sodium sulfate, filtered, and concentrated to afford 3.02 g (87%) of the title compound as a clear colorless oil. 1H NMR (400 MHz, CDCl3) δ 7.09-6.92 (m, 3H), 4.65 (d, 2H), 3.97 (s, 3H), 2.14 (t, 1H, OH).
Name
3-fluoro-2-methoxy-benzaldehyde
Quantity
3.41 g
Type
reactant
Reaction Step One
Name
sodium borohydride
Quantity
1 g
Type
reactant
Reaction Step One
Name
methanol
Quantity
20 mL
Type
solvent
Reaction Step One
Name
diethyl ether
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
title compound
Yield
87%

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[C:3]([O:10][CH3:11])=[C:4]([CH:7]=[CH:8][CH:9]=1)[CH:5]=[O:6].[BH4-].[Na+]>CO.C(OCC)C>[F:1][C:2]1[C:3]([O:10][CH3:11])=[C:4]([CH2:5][OH:6])[CH:7]=[CH:8][CH:9]=1 |f:1.2|

Inputs

Step One
Name
3-fluoro-2-methoxy-benzaldehyde
Quantity
3.41 g
Type
reactant
Smiles
FC=1C(=C(C=O)C=CC1)OC
Name
sodium borohydride
Quantity
1 g
Type
reactant
Smiles
[BH4-].[Na+]
Name
methanol
Quantity
20 mL
Type
solvent
Smiles
CO
Step Two
Name
diethyl ether
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)OCC

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The reaction is stirred at room temperature under nitrogen overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WASH
Type
WASH
Details
washed with water twice
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous sodium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
title compound
Type
product
Smiles
FC=1C(=C(C=CC1)CO)OC
Measurements
Type Value Analysis
AMOUNT: MASS 3.02 g
YIELD: PERCENTYIELD 87%
YIELD: CALCULATEDPERCENTYIELD 87.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.